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Compound of Interest

Compound Name: Davy Reagent methyl

CAS No.: 82737-61-9

Cat. No.: B1587365

Get Quote

Topic: Operational Guide: Safe Disposal and Deactivation of Davy Reagent Methyl Audience:

Researchers, scientists, and drug development professionals.[1] Content Type: Technical

Standard Operating Procedure (SOP).

Executive Summary & Hazard Profile
Davy Reagent Methyl (2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide, CAS:

82737-61-9) is a potent thionating agent.[2] While chemically similar to Lawesson’s Reagent, it

presents a distinct and elevated hazard profile due to its decomposition byproducts.[1]

Unlike Lawesson's Reagent, which hydrolyzes to release the relatively high-boiling p-

methoxythiophenol, Davy Reagent Methyl hydrolyzes to release Methanethiol (Methyl

Mercaptan) and Hydrogen Sulfide (H₂S).

Methanethiol Boiling Point: ~6 °C (Gas at room temperature).[1]

Olfactory Fatigue: Both H₂S and Methanethiol rapidly paralyze the olfactory nerve.[1] You

cannot rely on your nose to detect lethal concentrations.
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Field Insight: As an Application Scientist, I have observed that standard "sulfur waste" protocols

are often insufficient for this reagent. The high volatility of the methyl-sulfur byproducts requires

an oxidative quenching strategy rather than simple pH adjustment.

Hazard Data Summary
Parameter Specification Critical Safety Note

CAS Number 82737-61-9 Verify label before handling.

Physical State Yellow Solid

Hygroscopic; releases stench

on contact with air moisture.[1]

[2]

Primary Hazards
Acute Toxicity

(Oral/Dermal/Inhalation)
Fatal if inhaled (H330).

Breakdown Products
H₂S, Methanethiol, Phosphoric

Acids

Methanethiol is a flammable,

toxic gas.[2]

Incompatibility
Water, Alcohols, Amines,

Strong Oxidizers

Reacts violently with water to

release gas.[1][2]

The Chemistry of Deactivation
To safely dispose of Davy Reagent Methyl, we must chemically destroy the P-S bonds and

oxidize the resulting thiol/sulfide byproducts. Simple hydrolysis is dangerous because it

generates toxic gases.[1]

The Oxidative Quenching Mechanism: We utilize Sodium Hypochlorite (Bleach) in a basic

solution.

Hydrolysis: The reagent breaks down into thiophosphate species and thiols.[1]

Oxidation: Hypochlorite oxidizes toxic H₂S to Sulfate (

) and Methanethiol to Methanesulfonic acid (

), both of which are non-volatile and significantly less toxic.[1]

[2]
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Operational Protocols
Protocol A: Quenching Reaction Mixtures (In-Process)
Use this when the reagent is in solution (e.g., Toluene, Xylene) following a thionation reaction.

[2]

Preparation: Cool the reaction mixture to <10 °C. The reaction with bleach is exothermic.

The Quench Solution: Prepare a 10% Sodium Hypochlorite (commercial bleach) solution

adjusted to pH >11 with NaOH.[1]

Why pH >11? Acidic bleach releases Chlorine gas.[1] Basic conditions keep H₂S in

solution as

until it is oxidized.[1][2]

Addition: Slowly add the bleach solution to the reaction mixture with vigorous stirring.

Observation: You may see a color change or slight precipitate.[1]

Field Tip: Keep the fume hood sash as low as possible.[1]

Duration: Allow to stir for 60 minutes.

Verification: Check for residual oxidant using starch-iodide paper (should turn blue/black).[1]

If negative, add more bleach.[1]

Separation: Separate the organic layer (product) from the aqueous layer (waste).[1]

Disposal: The aqueous layer is now "Quenched Sulfide Waste" (pH > 10).[1] Dispose of

according to local EHS regulations for basic sulfide oxidizers.[1]

Protocol B: Disposal of Bulk Solid (End-of-Life)
Use this for expired bottles or excess solid reagent.[2]

WARNING: Never dump bulk solid directly into a waste drum or sink.[1]
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Dissolution: Dissolve the solid Davy Reagent Methyl in a minimal amount of inert solvent

(e.g., Dichloromethane or Toluene).[1] It is safer to quench a solution than a solid.

The "Kill Bath": In a large beaker (3x volume of your solution), prepare a mixture of:

50% Commercial Bleach (NaOCl)[2]

50% Water[1][2]

Solid NaOH (approx.[1] 5g per Liter) to ensure basicity.[1]

Controlled Addition: Dropwise, add the reagent solution into the Kill Bath while stirring.

Temperature Control: Monitor temperature; do not exceed 40 °C. Add ice if necessary.

Overnight Stir: Cover loosely (do not seal gas-tight) and stir overnight in the fume hood.

Final Check: Test pH (must be >10) and Oxidant (Starch-Iodide positive).

Disposal: Label as "Deactivated Sulfide/Mercaptan Waste (Oxidized)."

Protocol C: Glassware Decontamination
Davy Reagent residues stick to glass and smell persistently.

Rinse: Do not wash with water initially.[1] Rinse with Acetone.[1]

Oxidize: Soak all glassware in a Bleach Bath (10% NaOCl) for 24 hours.[1]

Wash: Wash with Alconox/detergent and water.[1]

Odor Check: If smell persists, soak in a solution of Potassium Permanganate (

) (purple solution) for 1 hour, then rinse with Sodium Bisulfite to remove the brown stain.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for handling Davy Reagent Methyl waste

streams.
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Figure 1: Decision tree for the safe deactivation and disposal of Davy Reagent Methyl,
ensuring complete oxidation of volatile thiol byproducts.
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Disclaimer: This guide is intended for qualified laboratory personnel. Always consult your

institution's Environmental Health and Safety (EHS) officer before handling high-hazard

organosulfur reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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